4,4'-Dinitro-[2,2'-bipyridine] 1,1'-dioxide

• IUPAC Name: 4-nitro-2-(4-nitro-1-oxidopyridin-2-ylidene)pyridin-1-ium 1-oxide
• InChI: InChI=1S/C10H6N4O6/c15-11-3-1-7(13(17)18)5-9(11)10-6-8(14(19)20)2-4-12(10)16/h1-6H
• InChI Key: QVRTYCMSRZUOJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C2C=C(C=C[N+]2=O)[N+](=O)[O-])C=C1[N+](=O)[O-])[O-]
• Molecular Formula: C10H6N4O6
• DSSTOX Substance ID: DTXSID00427773
• Molecular Weight: 278.18 g/mol
• CAS RN: 51595-55-2

Description

“4,4’-Dinitro-[2,2’-bipyridine] 1,1’-dioxide” is a unique chemical compound. It has the empirical formula C10H6N4O4 and a molecular weight of 246.18. This compound is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

A superior synthetic route to 4,4′-diamino-2,2′-bipyridine has been developed. This procedure compares favorably with existing methods, producing 4 times the yield previously reported. In addition, mild reaction conditions are utilized, allowing a considerably more efficient production, and subsequent purification, of the diamino complex.

Molecular Structure Analysis

The molecular structure of “4,4’-Dinitro-[2,2’-bipyridine] 1,1’-dioxide” can be represented by the SMILES string [O-] [N+] (=O)c1ccnc (c1)-c2cc (ccn2) [N+] ( [O-])=O.

Chemical Reactions Analysis

A series of 4,4’-disubstituted-[2,2’]-bipyridines, featuring electron withdrawing/donating functional groups such as amino, chloro, nitro, ethoxycarbonyl, carboxy, methyl, methoxy and hydroxymethyl, have been synthesized and employed in the copolymerization of carbon monoxide(CO)and styrene.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4,4’-Dinitro-[2,2’-bipyridine] 1,1’-dioxide” include its empirical formula (C10H6N4O4), molecular weight (246.18), and its SMILES string. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Medium- and Environment-Responsive Compounds and Materials

  • Application : Mono- and di-quaternized 4,4′-bipyridine derivatives have been employed in numerous applications. These applications correspond to various disciplines of research and technology.
  • Methods : The derivatives of 4,4′-bipyridine have been employed in numerous high-tech applications including molecular motors, machines, and switches.
  • Results : The presence of these skeletons often gives rise to interesting phenomena, e.g., various types of chromism.

• Catalyzing CO/Styrene Copolymerization with Palladium (II)

  • Application : A series of 4,4’-disubstituted- [2,2’]-bipyridines, featuring electron withdrawing/donating functional groups such as amino, chloro, nitro, ethoxycarbonyl, carboxy, methyl, methoxy and hydroxymethyl, have been synthesized and employed in the copolymerization of carbon monoxide (CO) and styrene.
  • Methods : The available bipyridine and its derivatives were coordinated with palladium (II) acetate for catalyzing the copolymerization of CO and styrene.
  • Results : The enhancement of electron donating and conjugative effects on bipyridine ligand will not only improve the catalytic activity of the composition, but also increase the molecular weight of the as-prepared polyketone.

• Solid Form Screening and Crystal Structure Prediction

  • Application : Two bipyridine isomers (2,2′- and 4,4′-), used as coformers and ligands in coordination chemistry, were subjected to solid form screening and crystal structure prediction.
  • Methods : The isomers were subjected to experimental thermal analysis, isothermal calorimetry, X-ray diffraction, gravimetric moisture (de)sorption, and IR spectroscopy.
  • Results : Multiple solid-state forms, anhydrate, dihydrate, and eight solvates with carboxylic acids, were found for the 4,4′-isomer.

• Synthesis of Conjugated 4,4′-Bipyridinium Oligomers

  • Application : The cyclocondensation reaction between rigid, electron-rich aromatic diamines and 1,1′-bis (2,4-dinitrophenyl)-4,4′-bipyridinium (Zincke) salts has been harnessed to produce a series of conjugated oligomers.
  • Methods : The Zincke reaction was used to synthesize the oligomers.
  • Results : These oligomers exhibit discrete, multiple redox processes accompanied by dramatic changes in electronic absorption spectra.

• Preparation of Transition Metal Complexes

  • Application : 4,4’-Dimethoxy-2,2’-bipyridine may be used as a ligand in the preparation of transition metal complexes.
  • Methods : The bipyridine derivative is coordinated with a transition metal to form the complex.
  • Results : The resulting complexes can be used for various applications, such as the oxidation of alcohols under aerobic conditions.

• Biosensors to Detect Nitro Compounds

  • Application : 4,4’-Dinitro-2,2’-bipyridine is a dihedral molecule that is used in biosensors to detect nitro compounds.
  • Methods : The compound is synthesized by the reaction of osmium tetroxide with pyridine.
  • Results : The transfer of electrons from the pyridine ring to the osmium atom results in a detectable signal.

• Efficient Access to Conjugated 4,4′-Bipyridinium Oligomers Using the Zincke Reaction

  • Application : The cyclocondensation reaction between rigid, electron-rich aromatic diamines and 1,1′-bis (2,4-dinitrophenyl)-4,4′-bipyridinium (Zincke) salts has been harnessed to produce a series of conjugated oligomers containing up to twelve aromatic/heterocyclic residues.
  • Methods : The Zincke reaction was used to synthesize the oligomers.
  • Results : These oligomers exhibit discrete, multiple redox processes accompanied by dramatic changes in electronic absorption spectra.

• Expanding the Solid Form Landscape of Bipyridines

  • Application : Two bipyridine isomers (2,2′- and 4,4′-), used as coformers and ligands in coordination chemistry, were subjected to solid form screening and crystal structure prediction.
  • Methods : The isomers were subjected to experimental thermal analysis, isothermal calorimetry, X-ray diffraction, gravimetric moisture (de)sorption, and IR spectroscopy.
  • Results : Multiple solid-state forms, anhydrate, dihydrate, and eight solvates with carboxylic acids, were found for the 4,4′-isomer.

• Preparation of Transition Metal Complexes

  • Application : 4,4’-Dimethoxy-2,2’-bipyridine may be used as a ligand in the preparation of transition metal complexes.
  • Methods : The bipyridine derivative is coordinated with a transition metal to form the complex.
  • Results : The resulting complexes can be used for various applications, such as the oxidation of alcohols under aerobic conditions.

• Biosensors to Detect Nitro Compounds

  • Application : 4,4’-Dinitro-2,2’-bipyridine is a dihedral molecule that is used in biosensors to detect nitro compounds.
  • Methods : The compound is synthesized by the reaction of osmium tetroxide with pyridine.
  • Results : The transfer of electrons from the pyridine ring to the osmium atom results in a detectable signal.

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final. Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.

Citations

The electronic effect of 4, 4′-disubstituted 2, 2′-bipyridine ligands on the copper-catalysed oxidative coupling of 2, 6-dimethylphenol

PG Aubel, SS Khokhar, WL Driessen, G Challa… - Journal of Molecular …, 2001 - Elsevier

The ligands bipyridine (bpy), 4,4′-dimethoxy-2,2′-bipyridyl (dMeObpy), 4,4′-dimethyl-2,2′-bipyridyl (dMebpy), 4,4′-dichloro-2,2′-bipyridyl (dClbpy) and 4,4′-dinitro-2,2′-…

Number of citations: 20 www.sciencedirect.com

The Synthesis of Some 4,4'-Disubstituted 2,2'-Bipyridines1

G Maerker, FH Case - Journal of the American Chemical Society, 1958 - ACS Publications

The ability of 1, 10-phenanthroline (I) and 2, 2'-bipyridine (II) to form highly colored complexes with iron (II) and other metallic ions has long been recognized and has been applied …

Number of citations: 287 pubs.acs.org

Substituted 2, 2′-bipyridines as ligands. preparation and characterization of 4, 4′-disubstituted 2, 2′-bipyridine derivatives of the hexacarbonyls of chromium …

JA Connor, C Overton - Journal of Organometallic Chemistry, 1983 - Elsevier

The preparation of cis-[M(CO) 4 (biL)] (M = Cr, Mo, W; biL is 4,4′X 2 -2,2′-Bipyridine; X = NMe 2 , NH 2 , OMe, CMe 3 , Me, H, Ph, CHCHPh, Cl, CO 2 H, CO 2 Me, NO 2 ) is reported. …

Number of citations: 34 www.sciencedirect.com

Synthesis and properties of polyimides containing 2, 2′‐bipyridine derivatives

X Sun, Y Yang, F Lu - Macromolecular Chemistry and Physics, 1997 - Wiley Online Library

A series of polyimides containing 2,2′‐bipyridine, 7, were synthesized by reaction of 4,4′‐diamino‐2,2′‐bipyridine (4) with various aromatic dianhydrides, followed by imidization …

Number of citations: 12 onlinelibrary.wiley.com

4, 4'-Bis (4-octylphenoxy)-2, 2'-bipyridine

R Liu, Y Xu, JR Wang, ZT Du - Molbank, 2009 - mdpi.com

4,4’-Bis(4-octylphenoxy)-2,2’-bipyridine which can be used in complexes of ruthenium was synthesized. This ligand bears a long chain for the purpose of increasing the solubility of the …

Number of citations: 4 www.mdpi.com

Synthesis and characterization of halo, cyanato, thiocyanato and selenocyanato molybdenum (VI) dioxo and dioxo-μ-oxo complexes

H Arzoumanian, R Bakhtchadjian, G Agrifoglio… - Transition metal …, 2006 - Springer

Ten new 4,4′-bipyridyl molybdenum(VI) dioxo and dioxo-μ-oxo complexes have been synthesized and fully characterized. The substituents on the bipyridyl moiety are: t-butyl, benzyl, …

Number of citations: 34 link.springer.com

Design and synthesis of 4, 4′-π-conjugated [2, 2′]-bipyridines: a versatile class of tunable chromophores and fluorophores

O Maury, JP Guégan, T Renouard, A Hilton… - New Journal of …, 2001 - pubs.rsc.org

A series of 4,4′-disubstituted[2,2′]-bipyridines, featuring π-conjugated substituents such as donor-(acceptor-) substituted styryl, thienylvinyl, phenylimino and phenylazo groups, have …

Number of citations: 109 pubs.rsc.org

Effect of nitro and triethylphosphonium substituents on the photophysical and photoredox properties of tris (2, 2'-bipyridine) ruthenium (II) complexes

A Basu, MA Weiner, TC Strekas, HD Gafney - Inorganic Chemistry, 1982 - ACS Publications

The mono-and disubstitutednitro and triethylphosphonium derivatives of 2, 2'-bipyridine have been synthesized to probe by flash photolysis techniques possible chemical or radical …

Number of citations: 35 pubs.acs.org

Synthesis of new CO2-soluble ruthenium (II) and cobalt (II) polypyridine complexes bearing fluorinated alkyl chains and their application to photoreduction of liq. CO2

T Hirose, S Shigaki, M Hirose, A Fushimi - Journal of Fluorine Chemistry, 2010 - Elsevier

Eight types of new CO 2 -soluble or CO 2 -philic ruthenium(II) and cobalt(II) polypyridine complexes, namely, [M(F84OPh) 3 ](BArF) 2 , [M(F44OPh) 3 ](BArF) 2 , [M(F62Ph) 3 ](BArF) 2 , …

Number of citations: 6 www.sciencedirect.com

One-Pot Reductive Methylation of Nitro-and Amino-Substituted (Hetero) Aromatics with DMSO/HCOOH: Concise Synthesis of Fluorescent Dimethylamino …

P Osuský, M Smolíček, J Nociarová… - The Journal of …, 2022 - ACS Publications

One-pot reductive N,N-dimethylation of suitable nitro- and amino-substituted (hetero)arenes can be achieved using a DMSO/HCOOH/Et 3 N system acting as a low-cost but efficient …

Number of citations: 5 pubs.acs.org